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Compound of Interest

Compound Name: CA140

Cat. No.: B1192431 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability testing and storage conditions of

CA140 (Calcium Chloride Dihydrate).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for CA140?

A1: CA140, in its dihydrate form, is known to be hygroscopic, meaning it readily absorbs

moisture from the air.[1][2] To maintain its quality and performance, it should be stored in a

cool, dry area in a tightly sealed, airtight container.[2][3]

Q2: What are the signs of degradation or improper storage of CA140?

A2: The most common issue arising from improper storage is caking or clumping of the solid

material due to moisture absorption.[4] While chemically stable under recommended

conditions, excessive moisture uptake can affect its physical properties and performance in

formulations.

Q3: Is CA140 sensitive to light?

A3: While specific photostability studies on CA140 are not extensively available in public

literature, general guidelines for pharmaceutical ingredients recommend that photostability
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testing be conducted as part of stress testing.[1][2][5] If a product containing CA140 is intended

to be stored exposed to light, photostability should be evaluated.

Q4: What is the expected shelf life of CA140?

A4: The shelf life of CA140 is dependent on the storage conditions. When stored properly in a

sealed container protected from moisture, it is a stable compound. However, some sources

indicate a "fair to poor" shelf life if it is not protected from atmospheric moisture due to its

hygroscopic nature.[6] For specific expiration or retest dates, it is crucial to refer to the

Certificate of Analysis provided by the supplier.[7]

Q5: Are there any known incompatibilities of CA140 with other substances?

A5: Yes, Calcium Chloride is incompatible with soluble carbonates, phosphates, sulfates, and

tartrates, as these can lead to precipitation. It can also react with some metals.[8]

Troubleshooting Guides
Issue 1: CA140 has formed clumps or cakes.

Cause: This is a common issue caused by exposure to humidity due to the hygroscopic

nature of CA140.[4]

Solution:

Ensure the container is always tightly sealed when not in use.

Store the container in a desiccator or a controlled low-humidity environment.

For future prevention, consider repackaging the material into smaller, single-use

containers to minimize exposure of the bulk material to the atmosphere.

Issue 2: Inconsistent results in experiments using CA140.

Cause: If the CA140 has absorbed a significant amount of water, the actual concentration of

calcium chloride in a weighed amount will be lower than expected, leading to errors in

solution preparation.
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Solution:

Use CA140 that has been properly stored and is free-flowing.

If moisture absorption is suspected, you may need to assay the material to determine its

actual calcium chloride content before use.

For highly sensitive applications, consider using a freshly opened container of CA140.

Issue 3: Precipitation is observed when mixing CA140 solutions with other reagents.

Cause: CA140 is incompatible with certain anions that form insoluble calcium salts, such as

carbonates, phosphates, and sulfates.[8]

Solution:

Review the composition of all solutions being mixed.

Avoid mixing stock solutions of CA140 with solutions containing incompatible ions at high

concentrations.

Consider the order of addition of reagents to minimize localized high concentrations that

can trigger precipitation.

Data Presentation
Table 1: Summary of Stability Profile for CA140 (Calcium Chloride Dihydrate)
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Parameter Condition/Factor
Observation and
Recommendations

Physical Appearance Solid
White, crystalline, odorless

solid.

Hygroscopicity Exposure to air

Highly hygroscopic; readily

absorbs moisture, which can

lead to caking.[1][2]

Thermal Stability Elevated Temperature

Dehydration can occur at

elevated temperatures. The

dihydrate form can start to lose

water of crystallization at

temperatures above 100°C.

Photostability Light Exposure

No specific data on significant

degradation is readily

available, but as a general

practice for pharmaceutical

ingredients, protection from

light is recommended unless

data proves otherwise.

pH of Solution 5% w/v in water Typically between 4.5 and 9.2.

Incompatibilities Chemical

Incompatible with soluble

carbonates, phosphates,

sulfates, and tartrates.[8]

Experimental Protocols
Protocol 1: Assay of CA140 (Complexometric Titration)

This method determines the purity of Calcium Chloride Dihydrate.

Principle: Calcium ions are titrated with a standardized solution of ethylenediaminetetraacetic

acid (EDTA) at an alkaline pH. A suitable indicator is used to detect the endpoint.

Reagents:
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0.05 M EDTA standardized solution

Sodium hydroxide solution (1 M)

Murexide indicator (or other suitable indicator for calcium)

Deionized water

Hydrochloric acid (dilute)

Procedure:

Accurately weigh approximately 1 g of CA140 and transfer it to a 250 mL beaker.

Dissolve the sample in 100 mL of deionized water and a few drops of dilute hydrochloric

acid.

Transfer the solution to a 250 mL volumetric flask and dilute to the mark with deionized

water.

Pipette a 50 mL aliquot of this solution into a conical flask.

Add 100 mL of deionized water.

Add 15 mL of 1 M sodium hydroxide solution.

Add a small amount of murexide indicator.

Titrate with the standardized 0.05 M EDTA solution until the color changes to a deep blue.

Record the volume of EDTA used and calculate the percentage of CaCl₂·2H₂O.

Protocol 2: Determination of Water Content (Karl Fischer Titration)

This is a standard method to determine the water content, which is crucial for a hygroscopic

substance like CA140.

Principle: The sample is dissolved in a suitable solvent and titrated with a Karl Fischer

reagent. The endpoint is detected potentiometrically.
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Apparatus:

Karl Fischer titrator

Procedure:

Standardize the Karl Fischer reagent using a known amount of water or a water standard.

Accurately weigh a suitable amount of CA140 and introduce it into the titration vessel

containing a suitable solvent (e.g., methanol).

Titrate with the Karl Fischer reagent to the electrometric endpoint.

Calculate the percentage of water in the sample.

Mandatory Visualization
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Issue Observed:
Inconsistent Experimental Results

Check Physical Appearance
of CA140

Is the material caked
or clumped?

Likely Cause:
Moisture Absorption

Yes

Material appears normal

No

Review Storage and
Handling Procedures

Action:
Use a fresh, properly stored

batch of CA140

Action:
Re-assay the material to
determine actual purity

Was the container left open
or stored in a humid area?

Root Cause:
Improper Storage

Yes

Storage appears correct

No

Action:
Implement stricter storage
protocols (e.g., desiccator)

Review Solution
Preparation Protocol

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent experimental results with CA140.
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Caption: Simplified stability and degradation pathways for CA140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: CA140 (Calcium Chloride
Dihydrate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192431#ca140-stability-testing-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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